(1-[3-(Trifluoromethyl)phenyl]methyl-cyclobutyl)methanamine

• IUPAC Name: [1-[[3-(trifluoromethyl)phenyl]methyl]cyclobutyl]methanamine
• InChI: InChI=1S/C13H16F3N/c14-13(15,16)11-4-1-3-10(7-11)8-12(9-17)5-2-6-12/h1,3-4,7H,2,5-6,8-9,17H2
• InChI Key: WBJRZSUXDAIMOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2=CC(=CC=C2)C(F)(F)F)CN
• Molecular Formula: C13H16F3N
• Molecular Weight: 243.27 g/mol
• CAS No.: 1439900-12-5

Description

(1-[3-(Trifluoromethyl)phenyl]methyl-cyclobutyl)methanamine is a useful research compound. Its molecular formula is C13H16F3N and its molecular weight is 243.273. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Stereochemistry and Reactivity

One study by Creary (2023) on the stereochemistry of solvent capture of β-trimethylsilyl carbocations, including derivatives of cyclobutyl trifluoroacetates, elucidates the complex interactions and transformations that such structures can undergo. This research has implications for understanding the reactivity and potential applications of compounds like "(1-[3-(Trifluoromethyl)phenyl]methyl-cyclobutyl)methanamine" in synthetic organic chemistry, especially in the context of stereoselective synthesis and reactions involving carbocation intermediates (Creary, 2023).

Anticancer Activity

Another relevant area of research is the investigation of new palladium (Pd)II and platinum (Pt)II complexes based on Schiff base ligands for their anticancer activity. These studies involve ligands related to the structural motif of "this compound" and highlight the potential of such compounds in medicinal chemistry, particularly in the development of new anticancer agents. The study by Mbugua et al. (2020) discusses the synthesis, characterization, and anticancer activity of these complexes, providing a foundation for exploring similar compounds for therapeutic applications (Mbugua et al., 2020).

Molecular Design and Drug Discovery

The design of novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists by Sniecikowska et al. (2019) exemplifies the application of structural motifs similar to "this compound" in the development of new pharmacologically active compounds. These compounds demonstrate robust antidepressant-like activity, showcasing the potential for chemical structures of this nature in drug discovery and development (Sniecikowska et al., 2019).

Safety and Hazards

The compound has several hazard statements including H302, H315, H318, H335. These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.